![molecular formula C20H20N6O3S B3004344 3-(2-methoxyphenyl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide CAS No. 2034509-15-2](/img/structure/B3004344.png)
3-(2-methoxyphenyl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 3-(2-methoxyphenyl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide is a novel derivative that is likely to possess a range of biological activities based on the structure-activity relationships of similar compounds. The presence of methoxyphenyl, thiophenyl, oxadiazole, and triazole moieties suggests potential for antioxidant, anticancer, antibacterial, and antifungal properties, as indicated by the research on related compounds .
Synthesis Analysis
The synthesis of related compounds involves the reaction of different amino compounds with specific acyl chlorides or propanehydrazide derivatives. The molecular structures of these compounds are typically confirmed using spectroscopic methods such as IR, 1H-NMR, 13C-NMR, and mass spectrometry . Although the exact synthesis route for the compound is not detailed, it is likely to follow similar synthetic strategies.
Molecular Structure Analysis
The molecular structure of related compounds has been confirmed through various spectroscopic techniques. These compounds often contain multiple heterocyclic rings, such as oxadiazoles and triazoles, which are known for their biological activities. The presence of these rings in the compound of interest suggests a complex molecular structure with potential binding sites for biological targets .
Chemical Reactions Analysis
The chemical reactivity of such compounds is influenced by the presence of various functional groups. The oxadiazole and triazole rings, in particular, are known to participate in various chemical reactions, which could be exploited for further chemical modifications to enhance biological activity or to create prodrugs .
Physical and Chemical Properties Analysis
While the physical and chemical properties of the specific compound are not provided, related compounds with similar structural features typically exhibit significant solubility in organic solvents and may show varying degrees of stability under different conditions. These properties are crucial for determining the compound's suitability for pharmaceutical development .
properties
IUPAC Name |
3-(2-methoxyphenyl)-N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O3S/c1-28-17-5-3-2-4-14(17)6-7-18(27)21-9-10-26-12-16(23-25-26)20-22-19(24-29-20)15-8-11-30-13-15/h2-5,8,11-13H,6-7,9-10H2,1H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDQBONLUVNKQAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCC(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-methoxyphenyl)-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.